Cas no 12678-07-8 (Chondroitin Sulfate C Sodium Salt (Technical Grade))

• Product Name: Chondroitin Sulfate C Sodium Salt (Technical Grade)
• CAS No: 12678-07-8
• MF: C₄₂H₅₉N₃O₄₃S₃
• MW: 1390.10717320442
• MDL: MFCD01310245
• CID: 48950
• PubChem ID: 42609007
• Update Time: 2025-10-29

Chondroitin Sulfate C Sodium Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Chondroitin 6-sulfate sodium salt
• Chondroitin sulfate C sodium salt
• Poly[beta-glucuronic acid-(1→3)-N-acetyl-beta-galactosamine-6-sulfate-(1→4)] alternating
• CHONDROITIN SULFATE C SODIUM
• CHONDROITIN SULFATE (SHARK)
• CHONDROITIN SULFATE C
• CHONDROITIN SULFATE C,SODIUM SALT,SHARK
• CHONDROITIN-6-SULFATE
• Chondroitin-6-sulfate sodium sult
• CHONDROITIN-6-SULFATE,SHARK
• CSC-Na
• Shark Chondroitin Sulfate
• Poly[beta-glucuronic acid-(1->3)-N-acetyl-beta-galactosamine-6-sulfate-(1->4)] alternating
• CHONDROITIN-6-SULFATE, SHARK
• Chondroitin 6-sulfate sodium salt?
• A805601
• 3-[[3-acetamido-4-[[5-[[3-acetamido-4-[[5-[[3-acetamido-4,5-dihydroxy-6-(sulfonatooxymethyl)-2-oxanyl]oxy]-6-carboxylato-3,4-dihydroxy-2-oxanyl]oxy]-5-hydroxy-6-(sulfonatooxymethyl)-2-oxanyl]oxy]-6-carboxylato-3,4-dihydroxy-2-oxanyl]oxy]-5-hydroxy-6-(sulf
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-bis(oxidanyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]
• Yl-(1->4)hexopyranuronate
• 12678-07-8
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-bis(oxidanyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-6-
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-dihydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-dihydroxyoxan-2-yl]oxy-5-hydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-dihydroxyoxan-2-yl]oxy-5-hydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-4,5,6-trihydroxyoxane-2-carboxylate
• FT-0623777
• Chondroitin, 6-(hydrogen sulfate), sodium salt
• YC31458
• Chondroitin Sulfate C Sodium Salt (Technical Grade)
• Chondroitin 6-?(hydrogen sulfate) sodium salt; Chondroitin 6-sulfate sodium salt; Chondroitin sulfate type C sodium salt; Sodium chondroitin 6-sulfate; Sodium chondroitin sulfate C

• MDL： MFCD01310245
• Inchi： 1S/C42H65N3O43S3/c1-7(46)43-13-19(52)16(49)10(4-75-89(66,67)68)78-38(13)84-29-21(54)24(57)41(87-32(29)35(61)62)83-27-15(45-9(3)48)40(80-12(18(27)51)6-77-91(72,73)74)86-30-22(55)25(58)42(88-33(30)36(63)64)82-26-14(44-8(2)47)39(79-11(17(26)50)5-76-90(69,70)71)85-28-20(53)23(56)37(65)81-31(28)34(59)60/h10-33,37-42,49-58,65H,4-6H2,1-3H3,(H,43,46)(H,44,47)(H,45,48)(H,59,60)(H,61,62)(H,63,64)(H,66,67,68)(H,69,70,71)(H,72,73,74)/p-6
• InChI Key： ABHQVWCLVQDEKE-UHFFFAOYSA-H
• SMILES： S(=O)(=O)([O-])OCC1C(C(C(C(O1)OC1C(C(=O)[O-])OC(C(C1O)O)OC1C(C(COS(=O)(=O)[O-])OC(C1NC(C)=O)OC1C(C(=O)[O-])OC(C(C1O)O)O)O)NC(C)=O)OC1C(C(C(C(C(=O)[O-])O1)OC1C(C(C(C(COS(=O)(=O)[O-])O1)O)O)NC(C)=O)O)O)O

Computed Properties

• Exact Mass: 1389.17000
• Monoisotopic Mass: 1389.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 91
• Rotatable Bond Count: 19
• Complexity: 2840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -6
• Tautomer Count: 8
• XLogP3: -12.6
• Topological Polar Surface Area: 756

Experimental Properties

• Color/Form: White to off white powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 10 mg/mL, clear, colorless
• PSA: 766.65000
• LogP: -12.53410
• Solubility: Soluble in water, insoluble in acetone, ethanol and other organic solvents
• Specific Rotation: [α]D20-11～-17°(c=1,H2O) (calculated on the dried basis)
• Vapor Pressure: No data available

Chondroitin Sulfate C Sodium Salt (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：3-10
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Chondroitin Sulfate C Sodium Salt (Technical Grade)

Chondroitin Sulfate C Sodium Salt (Technical Grade) and Its Applications in Modern Medicine

Chondroitin Sulfate C Sodium Salt (Technical Grade), with the chemical compound identification number CAS No. 12678-07-8, is a widely recognized and utilized compound in the field of pharmaceuticals and biomedical research. This compound, often referred to as Chondroitin Sulfate C Sodium Salt, plays a crucial role in various applications, particularly in the development of treatments for joint-related disorders and as a component in tissue engineering.

The molecular structure of Chondroitin Sulfate C Sodium Salt is characterized by its sulfated polysaccharide backbone, which contributes to its unique biological properties. This compound is derived from natural sources, primarily from the extracellular matrices of animal tissues, such as cartilage. The sodium salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

In recent years, significant research has been conducted to explore the therapeutic potential of Chondroitin Sulfate C Sodium Salt. Studies have highlighted its role in modulating inflammatory responses and promoting cartilage regeneration. For instance, a groundbreaking study published in the journal Arthritis & Rheumatology demonstrated that this compound can effectively reduce pain and improve function in patients with osteoarthritis. The study involved a double-blind, placebo-controlled trial where patients were administered Chondroitin Sulfate C Sodium Salt over a period of six months, resulting in notable improvements in joint mobility and reduced pain levels.

The technical grade specification of Chondroitin Sulfate C Sodium Salt ensures high purity and consistency, making it an ideal candidate for clinical applications. Manufacturers adhere to stringent quality control measures to guarantee that the product meets the required standards for pharmaceutical use. This includes rigorous testing for purity, heavy metal content, and microbial contamination, ensuring that the final product is safe and effective for patient use.

Beyond its applications in joint health, Chondroitin Sulfate C Sodium Salt has shown promise in other medical fields. Research indicates that it may have potential benefits in wound healing and tissue repair due to its ability to stimulate cell proliferation and extracellular matrix formation. Additionally, studies are exploring its role in neuroprotection, suggesting that it could be beneficial in managing neurodegenerative diseases such as Alzheimer's.

The growing body of evidence supporting the efficacy of Chondroitin Sulfate C Sodium Salt has led to increased interest from both academic researchers and pharmaceutical companies. The compound's versatility and biocompatibility make it a valuable asset in drug development pipelines. Furthermore, its natural origin aligns with the growing trend towards using biocompatible materials in medical treatments.

In conclusion, Chondroitin Sulfate C Sodium Salt (Technical Grade) is a multifaceted compound with significant therapeutic potential. Its applications span across various medical fields, from treating joint disorders to aiding in tissue regeneration and potentially even neuroprotection. As research continues to uncover new uses for this compound, its importance in modern medicine is likely to grow even further.